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Compound Name: 2-Amino-3,4,6-trichlorophenol
CAS No.: 6358-15-2
Cat. No.: B1265891
Get Quote
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2-Amino-3,4,6-trichlorophenol is a substituted aromatic compound built upon a central
benzene ring. Its identity and reactivity are dictated by the interplay of five substituents: a
hydroxyl group (-OH), an amino group (-NH2), and three chlorine atoms (-Cl) at specific
positions. This unique arrangement makes it a subject of interest in synthetic chemistry and
toxicology.

Structural Elucidation and Electronic Effects

The molecule's IUPAC name, 2-Amino-3,4,6-trichlorophenol, precisely defines the location of
each functional group on the phenyl ring. The hydroxyl group defines the base name "phenol”
and is assigned to position 1. The remaining substituents are then numbered accordingly.

The electronic character of the molecule is complex and fascinating. The hydroxyl and amino
groups are powerful activating, ortho-, para-directing groups due to resonance and inductive
electron donation. Conversely, the three chlorine atoms are deactivating via the inductive effect
(electron withdrawal) but are also ortho-, para-directing due to resonance. This dense
substitution pattern creates a unique electronic environment that significantly influences the
molecule's spectroscopic signature and chemical reactivity.
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Key Physicochemical Data

A consolidated summary of the compound's core identifiers and properties is presented below.
This data is fundamental for regulatory compliance, analytical method development, and

computational modeling.

Property Value Source

IUPAC Name 2-Amino-3,4,6-trichlorophenol NIST[1]

CAS Number 6358-15-2 NIST, US EPA[1][2]
Molecular Formula CeHaCIzNO NIST[1]

Molecular Weight 212.461 g/mol NIST, US EPA[1][2]
Canonical SMILES zllzc(c(zc(c(:clCI)CI)N)O) US EPA[2]

InChi Key QQDKXJSYZGJIGKJ- NISTL]

UHFFFAOYSA-N

Physical Form Solid ChemicalBook][3]

Rational Synthesis Pathway

While commercial suppliers exist, understanding the synthetic rationale for 2-Amino-3,4,6-
trichlorophenol is crucial for researchers who may need to produce it or its analogs in-house.
A logical and efficient approach involves the reduction of a corresponding nitro-aromatic

precursor.

Proposed Synthesis Workflow

The most common and field-proven method for introducing an amino group onto an aromatic
ring, especially in the presence of other functional groups, is the reduction of a nitro group. The
workflow below outlines a robust pathway starting from a suitable chlorinated phenol.
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f Step 1: Nitration

Precursor:
3,4,6-Trichlorophenol

HNO3 / H2SO4

(Z-Nitro-3,4,6-trich|orophenoD
. J

Fe / HCI or SnCl2 / HCI

Step 2: theduction

Target Molecule:
2-Amino-3,4,6-trichlorophenol

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 2-Amino-3,4,6-trichlorophenol.

Protocol: Reduction of 2-Nitro-3,4,6-trichlorophenol

This protocol is adapted from established methodologies for the reduction of aromatic nitro
compounds.[4]

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, charge finely powdered iron filings (Fe) and water.

 Acidification: Add a catalytic amount of concentrated hydrochloric acid (HCI) to the stirred
suspension and heat the mixture gently (e.g., in a 60°C water bath) to activate the iron
surface.

» Substrate Addition: Dissolve the precursor, 2-Nitro-3,4,6-trichlorophenol, in a suitable solvent
like ethanol and add it dropwise to the iron suspension over 1-1.5 hours. The exothermic
reaction should be controlled by the rate of addition.
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Reaction Monitoring: Continue heating and stirring for an additional hour after the addition is
complete. The reaction progress can be monitored by Thin Layer Chromatography (TLC)
until the starting material is fully consumed.

Work-up: Cool the reaction mixture and neutralize it with a sodium carbonate or sodium
hydroxide solution to precipitate iron hydroxides.

Isolation: Filter the hot mixture to remove the iron sludge. The filtrate contains the desired
product.

Purification: The product can be precipitated from the aqueous filtrate by adjusting the pH
with acid. Further purification can be achieved by recrystallization from a suitable solvent
system (e.g., ethanol/water).

Expertise: Causality of Experimental Choices

Choice of Reducing Agent: Iron in acidic medium (Bechamp reduction) is a classic, cost-
effective, and highly efficient method for nitro group reduction. It is selective for the nitro
group and typically does not affect other functional groups like halogens or the phenolic
hydroxyl group. Tin(Il) chloride (SnCl2) is another excellent alternative, known for its clean
conversions.

Catalytic Acid: The HCI serves to activate the iron surface and acts as a proton source for
the reduction process.

Neutralization and Filtration: The neutralization step is critical. It precipitates iron salts as
insoluble hydroxides, allowing for their easy removal by filtration, which is a key purification
step.

Analytical Characterization Workflow

Confirming the identity and purity of the synthesized molecule is paramount. A multi-technique

approach is required for unambiguous structural elucidation.

Integrated Analytical Workflow Diagram

The following workflow ensures a systematic and comprehensive analysis, from initial sample

preparation to final structural confirmation.
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Caption: Integrated workflow for the structural characterization of the target molecule.

Mass Spectrometry (MS)

Mass spectrometry is indispensable for determining the molecular weight and elemental
composition.

Methodology: Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method
for volatile and semi-volatile compounds like chlorophenols.[5]

o Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent
(e.g., hexane or dichloromethane).

o GC Separation: Inject the sample into a GC equipped with a suitable capillary column
(e.g., DB-5ms) to separate the analyte from any impurities.

o MS Detection: Analyze the eluting compound using an MS detector in electron ionization
(El) mode.

Expected Results:

o Molecular lon (M*): A prominent cluster of peaks around m/z 211, 213, and 215. The
molecular weight of the compound is 212.46 g/mol .[2]

o Isotopic Pattern: Due to the presence of three chlorine atoms, a highly characteristic
isotopic pattern for the molecular ion will be observed. The relative abundance of isotopes
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(3°Cl and 3’Cl) will result in a predictable M*, M+2, M+4, etc., peak ratio, which is a
powerful confirmation of the presence of three chlorines.

o Fragmentation: Expect fragmentation patterns involving the loss of HCI, CO, and other
characteristic fragments from the aromatic ring.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups present in the molecule. The NIST
Chemistry WebBook indicates that IR spectral data is available for this compound.[1]

» Methodology:

o Prepare a KBr pellet by mixing a small amount of the solid sample with dry potassium
bromide powder and pressing it into a transparent disk.

o Alternatively, run the analysis as a mull (e.g., Nujol).
o Acquire the spectrum using an FTIR spectrometer.

» Expected Characteristic Absorptions:

Wavenumber (cm~?) Functional Group Vibration Type

O-H and N-H Stretching (often

3400 - 3200 -OH and -NH:

broad)
3100 - 3000 Aromatic C-H C-H Stretching
1620 - 1580 Aromatic Ring C=C Stretching
1300 - 1200 Phenolic C-O C-O Stretching
850 - 650 C-Cl C-CI Stretching

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides the most detailed information about the carbon-hydrogen framework of the
molecule.
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o Methodology:

o Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-de or CDCl3). DMSO-de
is often preferred as it allows for the observation of exchangeable protons (-OH and -NH3).

o Acquire *H and 3C NMR spectra on a high-field NMR spectrometer.
o Predicted Spectral Features:
o H NMR:

= Aromatic Region: A single sharp singlet is expected for the lone proton on the aromatic
ring (at position 5). Its chemical shift would likely be downfield (& 7.0-7.5 ppm),
influenced by the adjacent chlorine and amino groups. For comparison, the two
equivalent protons in 2,4,6-trichlorophenol appear as a singlet at ~7.27 ppm.[6]

» Exchangeable Protons: Two broad singlets corresponding to the phenolic -OH and the
two amine -NH: protons. Their chemical shifts are variable and depend on
concentration and solvent.

o 13C NMR:

» Six distinct signals are expected in the aromatic region (6 110-160 ppm), corresponding
to the six unique carbon atoms of the benzene ring. The carbons attached to the
electronegative oxygen, nitrogen, and chlorine atoms will be shifted further downfield.

Safety, Handling, and Toxicological Considerations

Working with chlorinated phenols requires strict adherence to safety protocols due to their
potential toxicity. Data from the closely related 2,4,6-trichlorophenol provides a strong basis for
hazard assessment.

Hazard Identification

The compound is expected to share hazards with other trichlorophenols.
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Hazard Class GHS Hazard Statement Source
Acute Toxicity (Oral) H302: Harmful if swallowed. Sigma-Aldrich, CDH[7]
Skin Irritation H315: Causes skin irritation. Sigma-Aldrich, CDH[7]
o H319: Causes serious eye ) ]
Eye Irritation o Sigma-Aldrich, CDH[7]
irritation.

) o H351: Suspected of causing ) )
Carcinogenicity Sigma-Aldrich, CDH[7]
cancer.

) H410: Very toxic to aquatic life ) )
Aquatic Hazard ) ] Sigma-Aldrich, CDH[7]
with long lasting effects.

Safe Handling Protocol

e Engineering Controls: Always handle this compound inside a certified chemical fume hood to
avoid inhalation of dust or vapors.

o Personal Protective Equipment (PPE):
o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves before use.
o Eye Protection: Use safety glasses with side-shields or chemical goggles.
o Body Protection: Wear a lab coat.

o Handling Practices: Avoid dust formation. Do not eat, drink, or smoke in the work area. Wash
hands thoroughly after handling.[7]

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Due to
its aquatic toxicity, avoid release to the environment.[7]

Toxicological Summary

While specific toxicological data for 2-Amino-3,4,6-trichlorophenol is limited, the profile of
2,4,6-trichlorophenol is well-documented and serves as a critical surrogate. The U.S.
Environmental Protection Agency (EPA) has classified 2,4,6-trichlorophenol as a Group B2,
probable human carcinogen, based on animal studies showing evidence of lymphomas,
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leukemia, and liver cancer.[8] Chronic exposure in humans has been linked to respiratory
effects.[8] Given these findings, it is imperative to treat 2-Amino-3,4,6-trichlorophenol with a
high degree of caution and to minimize all potential routes of exposure.

Conclusion

2-Amino-3,4,6-trichlorophenol is a multifunctional aromatic compound whose molecular
structure presents a unique combination of electron-donating and electron-withdrawing groups.
This guide has provided a comprehensive framework for understanding its structure, a rational
pathway for its synthesis, and a multi-faceted workflow for its analytical confirmation. The
detailed protocols and safety information are grounded in established scientific principles and
authoritative data, providing researchers with the necessary knowledge to handle and
characterize this molecule with confidence and safety. The application of systematic analytical
techniques is not merely a procedural step but a necessary validation of molecular identity,
which is the bedrock of reproducible and reliable scientific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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